Cas no 1057-84-7 (10H-Phenothiazine-10-propanamine,N,N,b-trimethyl-2-(methylthio)-,(2Z)-2-butenedioate (1:1) (9CI))

10H-Phenothiazine-10-propanamine,N,N,b-trimethyl-2-(methylthio)-,(2Z)-2-butenedioate (1:1) (9CI) structure
1057-84-7 structure
Product Name:10H-Phenothiazine-10-propanamine,N,N,b-trimethyl-2-(methylthio)-,(2Z)-2-butenedioate (1:1) (9CI)
CAS No:1057-84-7
MF:C23H28N2O4S2
MW:460.60942363739
CID:196991
PubChem ID:6451174
Update Time:2025-04-19

10H-Phenothiazine-10-propanamine,N,N,b-trimethyl-2-(methylthio)-,(2Z)-2-butenedioate (1:1) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine-10-propanamine,N,N,b-trimethyl-2-(methylthio)-,(2Z)-2-butenedioate (1:1) (9CI)
    • 10-[3-(dimethylammonio)-2-methylpropyl]-2-(methylthio)-10H-phenothiazinium maleate
    • 10-(3-(Dimethylammonio)-2-methylpropyl)-2-(methylthio)-10H-phenothiazinium maleate
    • N,N,2-trimethyl-3-[2-(methylsulfanyl)-10H-phenothiazin-10-yl]propan-1-amine (2Z)-but-2-enedioate
    • Methiomeprazine maleate
    • UNII-HH9RLM6NHF
    • HH9RLM6NHF
    • Phenothiazine, 10-(3-(dimethylamino)-2-methylpropyl)-2-(methylthio)-, maleate
    • LEVOMETHIOMEPRAZINE MALEATE
    • METHIOMEPRAZINE MALEATE, (-)-
    • EINECS 213-892-3
    • 101037-46-1
    • 472IO2MA3K
    • UNII-472IO2MA3K
    • (Z)-but-2-enedioic acid;N,N,2-trimethyl-3-(2-methylsulfanylphenothiazin-10-yl)propan-1-amine
    • 10H-PHENOTHIAZINE-10-PROPANAMINE, N,N,.BETA.-TRIMETHYL-2-(METHYLTHIO)-, (Z)-2-BUTENEDIOATE (1:1)
    • 1057-84-7
    • Levometiomeprazine maleate
    • 10H-PHENOTHIAZINE-10-PROPANAMINE, N,N,.BETA.-TRIMETHYL-2-(METHYLTHIO)-, (2Z)-2-BUTENEDIOATE (1:1)
    • Inchi: 1S/C19H24N2S2.C4H4O4/c1-14(12-20(2)3)13-21-16-7-5-6-8-18(16)23-19-10-9-15(22-4)11-17(19)21;5-3(6)1-2-4(7)8/h5-11,14H,12-13H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: RWHQUYWVERCNEK-BTJKTKAUSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=C(C=CC1=2)SC)CC(C)CN(C)C.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 460.14924
  • Monoisotopic Mass: 460.149049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 495
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132

Experimental Properties

  • Boiling Point: 480.8°Cat760mmHg
  • Flash Point: 244.6°C
  • PSA: 81.08
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